1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine dihydrochloride
Overview
Description
1-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)methanamine dihydrochloride, also known as 5,6,7,8-tetrahydro-1,8-naphthyridin-2-ylmethanamine dihydrochloride, is a synthetic compound used in scientific research. It is a white powder with a melting point of 166-167°C. This compound is soluble in water and ethanol and is used in a variety of laboratory and medical applications.
Scientific Research Applications
1-(1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine dihydrochlorideahydro-1,8-naphthyridin-2-yl)methanamine dihydrochloride is used in a variety of scientific research applications. It has been used to study the binding of a variety of ligands to the human adenosine A2A receptor. It has also been used to study the inhibition of histone deacetylase (HDAC) enzymes, which are involved in the regulation of gene expression. In addition, this compound has been used to study the effect of modulating the activity of the serotonin transporter in the brain, which is involved in the regulation of anxiety and depression.
Mechanism of Action
1-(1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine dihydrochlorideahydro-1,8-naphthyridin-2-yl)methanamine dihydrochloride acts as an agonist at the human adenosine A2A receptor. It binds to the receptor and activates it, leading to the activation of downstream signaling pathways. In addition, this compound has been found to inhibit the activity of histone deacetylase enzymes, which are involved in the regulation of gene expression. Finally, it has been found to modulate the activity of the serotonin transporter, leading to changes in anxiety and depression.
Biochemical and Physiological Effects
1-(1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine dihydrochlorideahydro-1,8-naphthyridin-2-yl)methanamine dihydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to activate the human adenosine A2A receptor, leading to the activation of downstream signaling pathways. In addition, it has been found to inhibit the activity of histone deacetylase enzymes, leading to changes in gene expression. Finally, it has been found to modulate the activity of the serotonin transporter, leading to changes in anxiety and depression.
Advantages and Limitations for Lab Experiments
1-(1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine dihydrochlorideahydro-1,8-naphthyridin-2-yl)methanamine dihydrochloride has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, making it a convenient compound for use in research. In addition, it is soluble in water and ethanol, making it easy to use in a variety of laboratory experiments. On the other hand, the compound is not very stable and has a relatively low melting point, making it difficult to store for long periods of time.
Future Directions
1-(1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine dihydrochlorideahydro-1,8-naphthyridin-2-yl)methanamine dihydrochloride has a number of potential future directions. One potential direction is the development of new ligands that can bind to the human adenosine A2A receptor with higher affinity. In addition, new compounds could be developed that have improved stability and higher melting points. Finally, the compound could be used to study the effects of modulating the activity of other receptors and enzymes, such as G-protein coupled receptors and kinases.
Synthesis Methods
The synthesis of 1-(1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine dihydrochlorideahydro-1,8-naphthyridin-2-yl)methanamine dihydrochloride is a multi-step process. The first step involves the reaction of 1,8-naphthyridine-2-carboxylic acid and 1,8-diaminonaphthalene in the presence of a base such as sodium hydroxide. This reaction yields 1-(1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine dihydrochlorideahydro-1,8-naphthyridin-2-yl)methanamine. The second step involves the conversion of the amine to the dihydrochloride salt, which is achieved by reacting the amine with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine dihydrochloride involves the reduction of a nitrile group to an amine followed by a reductive amination reaction.", "Starting Materials": [ "5,6,7,8-tetrahydro-1,8-naphthyridine-2-carbonitrile", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Formaldehyde" ], "Reaction": [ "Step 1: Reduction of 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carbonitrile to 5,6,7,8-tetrahydro-1,8-naphthyridine-2-amine using sodium borohydride in methanol", "Step 2: Quaternization of 5,6,7,8-tetrahydro-1,8-naphthyridine-2-amine with hydrochloric acid to form 1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine hydrochloride", "Step 3: Reductive amination of 1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine hydrochloride with formaldehyde and sodium borohydride in the presence of sodium hydroxide to form 1-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)methanamine dihydrochloride" ] } | |
CAS RN |
2758006-25-4 |
Molecular Formula |
C9H15Cl2N3 |
Molecular Weight |
236.1 |
Purity |
95 |
Origin of Product |
United States |
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